Cas no 158076-62-1 (2,2',3,3',4',5-Hexachloro-4-biphenylol)

• Product Name: 2,2',3,3',4',5-Hexachloro-4-biphenylol
• CAS No: 158076-62-1
• MF: C₁₂H₄Cl₆O
• MW: 376.877557754517
• CID: 146412
• PubChem ID: 178004
• Update Time: 2025-11-02

2,2',3,3',4',5-Hexachloro-4-biphenylol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2,2',3,3',4',5-hexachloro-
• 2,3,6-trichloro-4-(2,3,4-trichlorophenyl)phenol
• (1,1'-Biphenyl)-4-ol, 2,2',3,3',4',5-hexachloro-
• 2,2',3,3',4',5-Hexachloro-4-biphenylol
• 4-Hydroxy-2,2',3,3',4',5-hexachlorobiphenyl
• NS00074037
• CHEMBL4060465
• [1,1'-Biphenyl]-4-ol, 2,2',3,3',4',5-hexachloro- (9CI)
• JB377QR6RP
• SCHEMBL15478245
• 2,2',3,3',4',5-hexachlorobiphenyl-4-ol
• Q27115892
• (S)-1-tert-Butyl 6-methyl 2-((tert-butoxycarbonyl)amino)hexanedioate
• 147698-05-3
• DTXSID10166368
• UNII-JB377QR6RP
• [1,1'-biphenyl]-4-ol, 2,2',3,3',4',5-hexachloro-
• CHEBI:34195
• 158076-62-1

• Inchi： 1S/C12H4Cl6O/c13-6-2-1-4(8(15)10(6)17)5-3-7(14)12(19)11(18)9(5)16/h1-3,19H
• InChI Key： GBRSRHQBVBUJCF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C=CC(=C(C=1Cl)Cl)Cl)Cl)O)Cl

Computed Properties

• Exact Mass: 373.83962
• Monoisotopic Mass: 373.839331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,3',4',5-Hexachloro-4-biphenylol

Comprehensive Analysis of 2,2',3,3',4',5-Hexachloro-4-biphenylol (CAS No. 158076-62-1)

2,2',3,3',4',5-Hexachloro-4-biphenylol (CAS No. 158076-62-1) is a chlorinated biphenyl derivative that has garnered significant attention in environmental and industrial research. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are known for their persistence in the environment and potential ecological impact. The unique structure of 2,2',3,3',4',5-Hexachloro-4-biphenylol, characterized by six chlorine atoms attached to a biphenyl backbone, makes it a subject of interest for studies on degradation pathways, bioaccumulation, and potential applications in specialized industries.

In recent years, the scientific community has focused on understanding the environmental fate of chlorinated biphenyls, particularly due to growing concerns about sustainable chemistry and green alternatives. Researchers are investigating whether 2,2',3,3',4',5-Hexachloro-4-biphenylol can be broken down using advanced oxidation processes or microbial degradation. These studies align with global trends toward eco-friendly chemical solutions and the reduction of persistent organic pollutants (POPs).

Another area of interest is the potential role of 2,2',3,3',4',5-Hexachloro-4-biphenylol in material science. Some studies suggest that chlorinated biphenyl derivatives could serve as intermediates in the synthesis of high-performance polymers or flame retardants. However, the focus remains on balancing industrial utility with environmental safety, a topic frequently searched by professionals in chemical engineering and environmental science.

The analytical detection of 2,2',3,3',4',5-Hexachloro-4-biphenylol is another critical aspect. Advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to quantify this compound in environmental samples. These methods are often discussed in forums and publications related to analytical chemistry, reflecting the demand for accurate and sensitive detection tools.

From a regulatory perspective, the handling and disposal of chlorinated biphenyls are subject to stringent guidelines. Organizations such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have established protocols to minimize their release into ecosystems. Compliance with these regulations is a recurring theme in searches related to chemical safety and regulatory compliance.

In conclusion, 2,2',3,3',4',5-Hexachloro-4-biphenylol (CAS No. 158076-62-1) represents a compound of both scientific and industrial significance. Its study bridges multiple disciplines, including environmental chemistry, material science, and analytical technology. As research continues, the focus on sustainable practices and innovative applications will likely shape its future trajectory.